Cas no 79759-87-8 (2H-Benzimidazole-2-thione,5-chloro-1,3-dihydro-1-methyl-3-phenyl-)
79759-87-8 structure
Product Name:2H-Benzimidazole-2-thione,5-chloro-1,3-dihydro-1-methyl-3-phenyl-
CAS No:79759-87-8
MF:C14H11ClN2S
MW:274.768540620804
CID:573614
PubChem ID:3061813
Update Time:2025-04-19
2H-Benzimidazole-2-thione,5-chloro-1,3-dihydro-1-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Benzimidazole-2-thione,5-chloro-1,3-dihydro-1-methyl-3-phenyl-
- 1,3-Dihydro-5-chloro-1-methyl-3-phenyl-2H-benzimidazole-2-thione
- 5-chloro-1-methyl-3-phenylbenzimidazole-2-thione
- DTXSID70229903
- BRN 5554959
- 2H-Benzimidazole-2-thione, 1,3-dihydro-5-chloro-1-methyl-3-phenyl-
- 79759-87-8
-
- Inchi: 1S/C14H11ClN2S/c1-16-12-8-7-10(15)9-13(12)17(14(16)18)11-5-3-2-4-6-11/h2-9H,1H3
- InChI Key: FZHOHVPNPYULCT-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N(C1C=CC=CC=1)C(N2C)=S
Computed Properties
- Exact Mass: 274.033
- Monoisotopic Mass: 274.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 38.6Ų
Experimental Properties
- Density: 1.42
- Boiling Point: 410.8°C at 760 mmHg
- Flash Point: 202.2°C
- Refractive Index: 1.745
2H-Benzimidazole-2-thione,5-chloro-1,3-dihydro-1-methyl-3-phenyl- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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